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Compound of Interest

Compound Name: 5-Bromo-2-fluoro-D-phenylalanine

Cat. No.: B12304907

Get Quote

Executive Summary & Rationale
In the development of peptide therapeutics, the incorporation of 5-Bromo-2-fluoro-D-
phenylalanine (5-Br-2-F-D-Phe) represents a high-precision strategy for overcoming two

primary failure modes: proteolytic instability and suboptimal target residence time.

This specific disubstituted residue offers a unique "dual-threat" mechanism:

Ortho-Fluoro Effect (

-F): The fluorine atom at the ortho position imposes a specific conformational bias through
electrostatic repulsion and dipole interactions with the peptide backbone, often locking the
side chain into a bioactive rotamer.

Meta-Bromo Interaction (

-Br): The bromine atom at the meta position acts as a potent halogen bond (

-hole) donor. Unlike simple hydrophobic packing, this allows for directional, specific
interactions with backbone carbonyls or electron-rich side chains (e.g., Asp, Glu, His) in the
target protein.
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D-Configuration: Inverts the stereocenter to confer resistance against endogenous proteases

(e.g., chymotrypsin), significantly extending plasma half-life.

Comparative Analysis: Performance vs. Alternatives
The following table contrasts 5-Br-2-F-D-Phe with standard and alternative halogenated

residues. This comparison guides the selection process based on specific SAR goals.

Table 1: Physicochemical & Functional Comparison

Residue
Variant

Electronic
Character

Steric Bulk
(

)

Hydrophobi
city (

)

Primary
Utility

Expected
Affinity
Impact

L-

Phenylalanin

e (L-Phe)

Neutral 190 0.00 (Ref)
Native

Baseline

Reference

(1.0x)

D-

Phenylalanin

e (D-Phe)

Neutral 190 0.00
Stability

Control

0.1x - 10x

(Highly

dependent on

pocket

stereoselectiv

ity)

4-Bromo-D-

Phe (Para)

Electron-

withdrawing
~215 +0.86 Depth Probe

2x - 5x (If

pocket is

deep/hydroph

obic)

2,5-Difluoro-

D-Phe

Strong

withdrawing
~195 +0.30

Electronic

Scan

1x - 3x

(Mainly

electrostatic/d

ipole effects)

5-Bromo-2-

fluoro-D-Phe
Dual-Mode ~220 +1.10

Conformation

+

-Hole

5x - 50x

(Synergistic

locking &

bonding)
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Analyst Insight: The 2-Fluoro substituent is critical. While 2-Bromo or 2-Iodo often cause steric

clashes that disrupt the helix/turn, 2-Fluoro is isosteric to hydrogen/oxygen, allowing it to "slip"

into tight pockets while still altering the electronic landscape.

Mechanism of Action: The Halogen Bond
Advantage[1]
The superior binding affinity often observed with 5-Br-2-F-D-Phe is driven by the

-hole phenomenon.

Diagram 1: Interaction Mechanism
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Caption: The 5-Br substituent creates a positive electrostatic cap (

-hole) that forms a linear, directional bond with protein nucleophiles, distinct from non-
directional hydrophobic forces.
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Experimental Protocol: Synthesis & Validation
To rigorously evaluate the contribution of 5-Br-2-F-D-Phe, researchers must follow a self-

validating workflow that accounts for the steric hindrance of the ortho-substitution during

synthesis.

Phase A: Solid-Phase Peptide Synthesis (SPPS)
Reagent: N-Fmoc-5-bromo-2-fluoro-D-phenylalanine (CAS: 1997394-38-3).[1][2][3][4]

Resin Loading: Use low-loading Rink Amide resin (0.3–0.4 mmol/g) to prevent aggregation.

Coupling Cycle (Critical Step):

Standard: 3 eq. AA, 3 eq. HATU, 6 eq. DIEA in DMF for 45 min.

Optimization for 2-F-Phe: Due to ortho-steric hindrance, double coupling is mandatory.

Cycle 1: 45 min at Room Temp.

Cycle 2: 60 min at 40°C (microwave assisted if available).

Deprotection: 20% Piperidine in DMF (2 x 5 min). Monitor UV at 301 nm (Fmoc adduct) to

ensure complete removal, as steric bulk can slow deprotection kinetics.

Cleavage: TFA/TIPS/H2O (95:2.5:2.5) for 2–3 hours. The C-Br bond is stable under standard

acidolysis conditions.

Phase B: Binding Affinity Assay (Fluorescence
Polarization)
Objective: Determine

(Dissociation Constant) or

(Inhibitory Concentration).

Workflow:
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Tracer: Fluorescein-labeled native peptide (known binder).

Protein: Recombinant target protein (e.g., MDM2, PD-L1) at concentration > expected

.

Competitor: Titrate the 5-Br-2-F-D-Phe peptide (0.1 nM to 100

M).

Readout: Measure mP (milli-Polarization) shift.

Analysis: Fit data to a competitive binding model (Hill Slope equation).

Diagram 2: Experimental Workflow
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Identify Phe/Trp/Tyr residue
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Step 3: Purification
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Step 4: Binding Assay
Fluorescence Polarization (FP)

or Surface Plasmon Resonance (SPR)

Click to download full resolution via product page

Caption: Step-by-step protocol emphasizing the critical double-coupling requirement due to

steric hindrance at the ortho-position.
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Data Interpretation: What to Expect
When analyzing results, look for the following signatures in your data:

Affinity Shift: A 5-Br-2-F-D-Phe substitution that successfully engages a halogen bond

typically results in a 5-fold to 50-fold improvement in

compared to the native L-Phe.

Enthalpy vs. Entropy (ITC):

If using Isothermal Titration Calorimetry (ITC), a successful halogen bond will manifest as

a more favorable Enthalpy (

) term due to the new bond formation.

Conformational locking (via the 2-F) will manifest as a more favorable Entropy (

) term (less rigidification penalty upon binding).

Mass Spec Verification: The bromine atom has a characteristic 1:1 isotopic ratio (

Br/

Br). Ensure your mass spectrum shows this "doublet" pattern to confirm the halogen is intact
and not debrominated during synthesis.

Representative Data Table (Illustrative)
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Peptide Variant (nM) (kcal/mol) Interpretation

Native (L-Phe)
150

10
-9.3 Baseline binding.

D-Phe Analog >10,000 > -5.0
Stereochemical clash

(inactive).

4-Br-L-Phe
45

5
-10.0

Hydrophobic gain

only.

5-Br-2-F-D-Phe
8

2
-11.1

Synergistic Halogen

Bond + Stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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